Cas no 1803977-18-5 (2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1803977-18-5
• MF: C₇H₃F₃IN₃O
• MW: 329.01790356636
• CID: 4801484
• Update Time: 2025-06-08

2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3IN3O/c8-7(9,10)15-4-1-5(11)14-6(13)3(4)2-12/h1H,(H2,13,14)
• InChI Key： JQPPOHZYYDMWSB-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C(N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1803977-18-5)

2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1803977-18-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a cyano group, an amino group, an iodine atom, and a trifluoromethoxy substituent on the pyridine ring endows this molecule with a diverse range of chemical properties and biological activities.

The cyano group is known for its ability to participate in various chemical reactions, making it a valuable functional group in synthetic chemistry. It can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles, which are crucial for the synthesis of complex molecules. The amino group, on the other hand, provides the molecule with basic properties and can form hydrogen bonds, which are essential for interactions with biological targets. The iodine atom is a versatile leaving group that can be easily replaced in substitution reactions, making it useful for the synthesis of a wide range of derivatives. The trifluoromethoxy substituent adds fluorine atoms to the molecule, which can enhance its lipophilicity and metabolic stability.

In recent years, 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine has been studied for its potential as a lead compound in the development of new drugs. One notable area of research is its use as an intermediate in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the unique combination of functional groups in this molecule allowed it to bind effectively to the enzyme's active site, thereby blocking its catalytic activity.

Beyond its role as an enzyme inhibitor, 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its potential as an antiviral agent. The researchers synthesized several derivatives of this compound and tested their efficacy against a panel of viruses, including influenza and herpes simplex virus. They found that certain derivatives exhibited significant antiviral activity, suggesting that this molecule could serve as a starting point for the development of new antiviral drugs.

The structural flexibility and chemical reactivity of 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine make it an attractive candidate for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that involves testing large libraries of compounds against specific biological targets to identify potential leads. The ability to rapidly synthesize and screen derivatives of this compound allows researchers to quickly identify molecules with desired biological activities and optimize their properties through iterative cycles of design and testing.

In addition to its applications in drug discovery, 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine has also been investigated for its use as a probe molecule in chemical biology studies. Probe molecules are small molecules designed to interact with specific biological targets to gain insights into their function and regulation. By using this compound as a probe, researchers can study the interactions between proteins and small molecules at the molecular level, which is crucial for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis of 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine typically involves multi-step procedures that require careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 2-amino-pyridine with appropriate cyanide and iodinating agents followed by introduction of the trifluoromethoxy group through nucleophilic substitution reactions. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales with high efficiency.

In conclusion, 2-Amino-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1803977-18-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it suitable for various chemical transformations and biological studies. Ongoing research continues to uncover new uses for this molecule, highlighting its potential as a valuable tool in drug discovery and development.